N-(2-ethyl-6-methylphenyl)-4-nitrobenzenesulfonamide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C15H16N2O4S/c1-3-12-6-4-5-11(2)15(12)16-22(20,21)14-9-7-13(8-10-14)17(18)19/h4-10,16H,3H2,1-2H3
• InChI Key: WPARMAVNERJPOK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C15H16N2O4S
• Molecular Weight: 320.4 g/mol

Description

N-(2-ethyl-6-methylphenyl)-4-nitrobenzenesulfonamide, commonly known as NMS, is a sulfonamide derivative that has been extensively studied for its potential applications in scientific research. This compound is primarily used as a fluorescent probe for the detection of zinc ions in biological systems.

Scientific Research Applications

Synthesis and Characterization

• N-(2-ethyl-6-methylphenyl)-4-nitrobenzenesulfonamide and related compounds have been synthesized and characterized using various techniques. For instance, Murthy et al. (2018) synthesized a similar compound, N-(2,5-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide (NDMPMBS), and analyzed its structure and electronic properties through SCXRD studies, spectroscopic tools, and computational methods (Murthy et al., 2018).

Chemical Transformations and Applications

• Nitrobenzenesulfonamides are versatile in chemical transformations. Fukuyama et al. (1995) demonstrated that 2- and 4-Nitrobenzenesulfonamides can be used for smooth alkylation to yield N-alkylated sulfonamides (Fukuyama, Jow, & Cheung, 1995).

Biofilm Inhibition and Cytotoxicity

• In the field of microbiology, these compounds have been explored for their biofilm inhibitory action and cytotoxicity. Abbasi et al. (2020) synthesized new derivatives and tested their biofilm inhibitory action against Escherichia coli and Bacillus subtilis, with some showing suitable inhibitory action (Abbasi et al., 2020).